Cas no 1638763-44-6 (6-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile)

• Product Name: 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile
• CAS No: 1638763-44-6
• MF: C₈H₆N₄
• MW: 158.160040378571
• MDL: MFCD27987404
• CID: 4612156
• PubChem ID: 118997964
• Update Time: 2025-06-12

6-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile
• 7H-Pyrrolo[2,3-d]pyrimidine-2-carbonitrile, 6-methyl-
• SB14097
• MFCD27987404
• CS-0056439
• SY322050
• PS-16789
• 1638763-44-6
• 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile

• MDL： MFCD27987404
• Inchi： 1S/C8H6N4/c1-5-2-6-4-10-7(3-9)12-8(6)11-5/h2,4H,1H3,(H,10,11,12)
• InChI Key： WHGBOURSIDYYMP-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=C2C=C(C)NC2=N1

Computed Properties

• Exact Mass: 158.059246208g/mol
• Monoisotopic Mass: 158.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile

Recent Advances in the Study of 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile (CAS: 1638763-44-6)

6-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile (CAS: 1638763-44-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents, particularly in the areas of oncology and immunology. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable aspects of 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile is its structural versatility, which allows for modifications that can enhance its pharmacological profile. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with advancements in catalytic methods and green chemistry techniques. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis of this compound using palladium-catalyzed cross-coupling reactions, achieving a yield of over 85% with high purity.

In terms of biological activity, 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile has shown promising results as a kinase inhibitor, particularly targeting tyrosine kinases involved in cancer cell proliferation. Preclinical studies have revealed its ability to inhibit the activity of specific kinases, such as JAK2 and EGFR, which are often dysregulated in various cancers. A recent in vitro study conducted by researchers at a leading pharmaceutical company demonstrated that derivatives of this compound exhibited potent anti-proliferative effects against non-small cell lung cancer (NSCLC) cell lines, with IC50 values in the nanomolar range.

Furthermore, the compound's potential in immunomodulation has been explored in the context of autoimmune diseases. A 2024 study published in Nature Chemical Biology highlighted its role as a modulator of the JAK-STAT signaling pathway, which is critical in inflammatory responses. The study reported that 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile derivatives could selectively inhibit JAK3, offering a potential therapeutic strategy for conditions such as rheumatoid arthritis and psoriasis.

Despite these promising findings, challenges remain in the development of 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and in vivo studies. Recent efforts have focused on prodrug strategies and nanoparticle-based delivery systems to enhance the compound's pharmacokinetic properties.

In conclusion, 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile (CAS: 1638763-44-6) represents a promising scaffold for the development of novel therapeutics in oncology and immunology. Continued research into its synthetic pathways, biological mechanisms, and therapeutic potential will be essential for translating these findings into clinical applications. The compound's versatility and efficacy make it a valuable candidate for future drug discovery efforts.